1-(2-Morpholin-4-ylethyl)-3-[4-[(E)-3-(6-morpholin-4-ylpyridin-2-yl)prop-2-enoyl]phenyl]urea

• CAS No.: 867164-40-7
• Product Name: 1-(2-Morpholin-4-ylethyl)-3-[4-[(E)-3-(6-morpholin-4-ylpyridin-2-yl)prop-2-enoyl]phenyl]urea
• Molecular Formula: C25H31N5O4
• Molecular Weight: 465.5 g/mol
• IUPAC Name: 1-(2-morpholin-4-ylethyl)-3-[4-[(E)-3-(6-morpholin-4-ylpyridin-2-yl)prop-2-enoyl]phenyl]urea
• Standard InChI: InChI=1S/C25H31N5O4/c31-23(9-8-21-2-1-3-24(27-21)30-14-18-34-19-15-30)20-4-6-22(7-5-20)28-25(32)26-10-11-29-12-16-33-17-13-29/h1-9H,10-19H2,(H2,26,28,32)/b9-8+
• Standard InChIKey: SQTSPANZQDCPLB-CMDGGOBGSA-N
• Isomeric SMILES: C1COCCN1CCNC(=O)NC2=CC=C(C=C2)C(=O)/C=C/C3=NC(=CC=C3)N4CCOCC4
• SMILES: C1COCCN1CCNC(=O)NC2=CC=C(C=C2)C(=O)C=CC3=NC(=CC=C3)N4CCOCC4
• Canonical SMILES: C1COCCN1CCNC(=O)NC2=CC=C(C=C2)C(=O)C=CC3=NC(=CC=C3)N4CCOCC4
• Appearance: Solid powder
• Description: TRC051384 is a inducer of heat shock protein Hsp70. It reduces stroke-associated neuronal injury and increases survival in a rat model of transient ischemic stroke. TRC051384 enhances Hsp72 expression in neurons and glial cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(2-(morpholin-4-yl)ethyl)-3-(4-(-3-(6-(morpholin-4-yl)pyridin- 2-yl)prop-2-enoyl)phenyl)urea dihydrochloride; TRC051384
• Reference: 1. Mohanan et al (2011) Delayed intervention in experimental stroke with TRC051384--a small molecule HSP70 inducer. Neuropharmacology. 60 991. PMID: 21167846.
• PubChem Compound: 11634093
• Last Modified: Nov 11 2021